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Introduction
Rhinitis, characterized by inflammation of the nasal mucosa, frequently leads to olfactory

dysfunction, significantly impacting a patient's quality of life.[1][2] Accurate and standardized

assessment of olfactory function is crucial for diagnosing the severity of olfactory loss,

evaluating treatment efficacy, and understanding the underlying pathophysiology in both clinical

and research settings.[3] This document provides detailed application notes and protocols for

the most common and validated methods of assessing olfactory function in patients with

rhinitis.

Olfactory dysfunction in rhinitis can stem from two primary mechanisms: conductive loss due to

nasal airway obstruction from mucosal swelling, and sensorineural damage resulting from

inflammation of the olfactory neuroepithelium.[4][5] The choice of assessment protocol may

depend on the specific research question or clinical scenario, with some tests being more

sensitive to changes in odor threshold, discrimination, or identification.[3]

Olfactory Signaling Pathway
The perception of smell begins with the interaction of odorant molecules with olfactory

receptors on the cilia of olfactory sensory neurons in the nasal epithelium. This interaction

initiates a signaling cascade that converts the chemical signal into an electrical signal, which is

then transmitted to the brain for processing.[6][7]
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Caption: A diagram of the olfactory signal transduction cascade.

Psychophysical Olfactory Testing
Psychophysical tests are subjective assessments that rely on a patient's ability to perceive and

report on olfactory stimuli.[8] They are the most widely used methods for clinical evaluation due

to their validated utility and feasibility.[3]

Sniffin' Sticks Test
The "Sniffin' Sticks" test is a comprehensive assessment of nasal chemosensory performance

using pen-like odor dispensing devices.[9] It evaluates three domains of olfaction: odor

threshold, odor discrimination, and odor identification.[9][10]

Experimental Protocol:
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Preparation

Odor Threshold Test (n-butanol)

Odor Discrimination Test

Odor Identification Test

Scoring and Interpretation

Ensure well-ventilated, odor-free room.
Patient refrains from eating, drinking (except water),

 or smoking 15 mins prior.

Blindfold the patient.

Familiarize patient with n-butanol odor.
Present triplets of pens (2 blanks, 1 odorant)

in increasing concentrations.

Patient identifies the pen with the odorant (3-alternative forced choice).

Use a single-staircase procedure to determine the concentration
at which the odor is reliably detected.

Present 16 triplets of pens.
Two pens contain the same odor, one is different.

3-5 min break

Patient identifies the pen with the different odorant.

Present 16 common odorants.

3-5 min break

Patient identifies the odor from a list of four descriptors
(multiple-forced choice).

Sum the scores from Threshold (T), Discrimination (D),
and Identification (I) to get a composite TDI score.

Compare TDI score to normative data to classify
olfactory function (normosmia, hyposmia, anosmia).

Click to download full resolution via product page

Caption: Experimental workflow for the Sniffin' Sticks test.
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Data Presentation:

Study
Patient
Group

Test
Component

Mean Score
(Patients)

Mean Score
(Controls)

p-value

Klimek et al.

(1998)[11]

Perennial

Allergic

Rhinitis

Threshold
Significantly

worse
- < 0.0001

Discriminatio

n

Significantly

worse
- < 0.0001

Identification
Significantly

worse
- < 0.0001

Seasonal

Allergic

Rhinitis (in

season)

Threshold
Significantly

worse
- < 0.0001

Discriminatio

n

Significantly

worse
- = 0.0029

Identification
Significantly

worse
- < 0.0001

Kutlug et al.

(2016)[12]

Children with

Allergic

Rhinitis

TDI Score
No significant

diff.

No significant

diff.
> 0.05

Huart et al.

(2011)[13]

Atrophic

Rhinitis

Orthonasal

Psychophysic

al

4/9 anosmia,

3/9

hyposmia,

2/9

normosmia

- -

University of Pennsylvania Smell Identification Test
(UPSIT)
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The UPSIT is a widely used, self-administered 40-item "scratch and sniff" test.[14][15] It

primarily assesses odor identification ability.

Experimental Protocol:

Preparation

Test Administration

Scoring and Interpretation

Provide patient with the UPSIT booklet and a pencil.
Ensure a quiet, well-ventilated testing environment.

Instruct the patient to scratch each of the 40 microencapsulated odor strips.

Patient sniffs the released odor.

Patient chooses one of four possible answers for each odor.

The score is the total number of correctly identified odors (out of 40).

After all 40 items are completed

Compare the score to age- and gender-specific normative data
to classify olfactory function.

Click to download full resolution via product page
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Caption: Experimental workflow for the UPSIT.

Data Presentation:

Study Patient Group
Mean UPSIT Score
(Patients)

UPSIT Score
Classification

Sim et al. (2009)[16]
Allergic Rhinitis

without Sinusitis

30th percentile

(age/gender norms)

50% normosmic, 50%

hyposmic (mostly mild

to moderate)

Apter et al. (1995)[17]

Chronic Rhinitis

without

Polyps/Sinusitis

4.35 (out of a possible

7)
Moderate hyposmia

Chronic Rhinitis with

Polyps/Sinusitis

0.61 (out of a possible

7)
Anosmia

De Sousa et al. (2024)

[18]
Allergic Rhinitis -

42.9% prevalence of

olfactory dysfunction

vs 9% in controls

Objective Olfactory Testing
Objective tests measure the physiological response to olfactory stimuli, independent of the

patient's subjective report. These are particularly valuable in research and for medico-legal

purposes.

Olfactory Event-Related Potentials (OERPs)
OERPs are electrophysiological responses of the brain to olfactory stimuli, recorded via

electroencephalography (EEG).[19][20] They provide an objective measure of the integrity of

the olfactory pathways.[20]

Experimental Protocol:
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Preparation

Stimulation and Recording

Data Analysis

Place EEG electrodes on the patient's scalp according to the
international 10-20 system.

Prepare an olfactometer to deliver precise pulses of odorants
(e.g., H2S) and a control substance (e.g., odorless air).

Deliver a series of brief odorant stimuli to the patient's nostril(s)
interspersed with control stimuli.

Simultaneously record the EEG signal.

Average the EEG epochs that are time-locked to the onset of the olfactory stimuli.

Identify and measure the amplitude and latency of characteristic
OERP components (e.g., N1, P2).

The presence, amplitude, and latency of OERPs reflect the
integrity of the olfactory system.

Click to download full resolution via product page

Caption: Experimental workflow for Olfactory Event-Related Potentials.

Data Presentation:
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Study Patient Group OERP Findings

Huart et al. (2011)[13] Atrophic Rhinitis
7 out of 9 patients had no

olfactory ERP response.

Hummel et al. (1998)[21] Acute Rhinitis (Common Cold)

Decreased N1 CSERP

amplitudes to olfactory stimuli,

which increased as subjects

recovered.

Rombaux et al. (2012)[19] Rhinosinusitis without Polyps

Good correlation between T&T

scores and amplitude and

latency of N1 and P2.

Rhinosinusitis with Polyps

No meaningful correlation

between T&T scores and

OERP, unless the olfactory

cleft was free of obstruction.

Electro-olfactography (EOG)
EOG is a technique that records the summated electrical potential from the olfactory epithelium

in response to an odorant stimulus. It provides a direct measure of the function of the olfactory

sensory neurons.

Experimental Protocol:

Patient Preparation: The patient is seated comfortably. The nasal cavity is typically

anesthetized topically.

Electrode Placement: A recording electrode is placed on the surface of the olfactory

epithelium, and a reference electrode is placed on a less active area, such as the bridge of

the nose.

Stimulus Delivery: An olfactometer delivers pulses of a specific odorant to the nasal cavity.

Recording: The electrical potential difference between the recording and reference

electrodes is amplified and recorded.
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Analysis: The amplitude of the negative potential (the EOG) is measured. A positive EOG

response indicates functioning olfactory receptor neurons.[22]

Data Presentation:

Study Patient Group Positive EOG Rate

Kôda et al. (1987)[22]
Peripheral Olfactory Disorders

(e.g., rhinosinusitis)
28%

Central Olfactory Disorders 69%

Anosmic Nasal Cavities 0%

Normal Controls 68%

Conclusion
The assessment of olfactory function in rhinitis patients requires a multi-faceted approach.

Psychophysical tests like the Sniffin' Sticks and UPSIT are invaluable for clinical practice and

large-scale studies, providing quantifiable measures of different aspects of olfaction. Objective

measures such as OERPs and EOG offer a deeper, physiological insight into the olfactory

pathway, helping to differentiate between conductive and sensorineural deficits and to

objectively monitor treatment outcomes. The choice of protocol should be guided by the

specific clinical or research objectives, and a combination of tests often provides the most

comprehensive evaluation. The provided protocols and data summaries serve as a resource for

standardizing these assessments in the fields of rhinology and drug development.

Need Custom Synthesis?
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To cite this document: BenchChem. [Application Notes and Protocols for Assessing Olfactory
Function in Rhinitis Patients]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612907#protocols-for-assessing-olfactory-function-
in-rhinitis-patients]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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